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Compound of Interest

Compound Name:
N-(alpha,alpha-

Dimethylphenethyl)formamide

CAS No.: 52117-13-2

Cat. No.: B134427 Get Quote

Executive Summary & Chemical Identity[1][2]
N-(alpha,alpha-Dimethylphenethyl)formamide (also known as N-Formylphentermine) is not

merely a standard organic intermediate; it is a direct structural precursor to Phentermine, a

Schedule IV controlled substance.

While the formamide itself may not be explicitly scheduled in all jurisdictions, its disposal

requires a security-first approach. Improper handling—specifically exposure to acidic aqueous

environments—can hydrolyze the amide bond, inadvertently generating Phentermine within

your waste stream. This transforms a chemical waste issue into a regulatory compliance

violation (DEA/controlled substance manufacturing).

Immediate Directive: This compound must be segregated from acidic waste streams and

destroyed via high-temperature incineration. Under no circumstances should this material be

discharged into municipal sewer systems.
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Property Data Operational Implication

CAS Number 52117-13-2
Use for waste manifesting and

inventory tracking.

Molecular Formula C₁₁H₁₅NO
High carbon content; suitable

for high-BTU incineration.

Solubility
Lipophilic / Low Water

Solubility

Will partition to organic phase;

do not attempt aqueous

extraction for disposal.

Stability
Hydrolytically Unstable

(Acid/Base)

CRITICAL: Hydrolysis yields

Phentermine. Maintain neutral

pH in storage.

Hazard Class Irritant (Skin/Eye), Combustible
Standard PPE (Nitrile gloves,

safety glasses) required.

The Self-Validating Disposal System (SVDS)
To ensure scientific integrity and safety, we utilize a Self-Validating Disposal System. This

protocol relies on the chemical causality of the molecule: the stability of the amide bond.

The Core Mechanism: The amide bond in N-Formylphentermine is susceptible to hydrolysis.

Validation Step: Before disposal, you must validate that the waste matrix is non-acidic and

anhydrous (if possible). If the waste is aqueous, it must be basified (pH > 9) immediately to

prevent the formation of the amine salt, or processed immediately for incineration.

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Substance or Spill
Cleanup)
Applicability: Expired reagents, spill debris, contaminated PPE.

Containment: Collect solids using anti-static tools. Place in a polyethylene bag.
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Secondary Packaging: Seal the bag inside a fiber drum or a wide-mouth HDPE jar.

Labeling: Label as "Non-RCRA Regulated Waste - Organic Solid" (unless mixed with listed

solvents). Add a secondary label: "CONTAINS PHENTERMINE PRECURSOR -

INCINERATE ONLY."

Disposal Path: Ship to a TSDF (Treatment, Storage, and Disposal Facility) approved for

High-Temperature Incineration.

Why: Landfilling is prohibited due to the risk of leaching and environmental hydrolysis.

Scenario B: Liquid Waste (Reaction Mother Liquors)
Applicability: Solvent streams (DCM, Ethyl Acetate, Toluene) containing the intermediate.

Characterization: Determine the solvent profile.

Halogenated (e.g., DCM): Segregate into "Halogenated Waste."

Non-Halogenated (e.g., Toluene):[1] Segregate into "High BTU Organic Waste."

Stabilization (The "Anti-Hydrolysis" Step):

Check pH of the waste stream.

If Acidic: Neutralize with Sodium Bicarbonate or Triethylamine until pH

7. This prevents the in situ generation of Phentermine.

Container: Store in UN-rated steel drums (for non-corrosives) or HDPE carboys.

Disposal Path: Fuel Blending or Direct Incineration.

Visualized Decision Workflow
The following diagram outlines the logical decision tree for disposing of N-(alpha,alpha-
Dimethylphenethyl)formamide, emphasizing the critical hydrolysis check.
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Waste Generation:
N-Formylphentermine
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Figure 1: Decision matrix for N-Formylphentermine disposal. Note the critical control point at

the "Acid Check" to prevent precursor conversion.
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EPA (United States)
Under RCRA (Resource Conservation and Recovery Act), this specific compound is not P-

listed or U-listed by name. However, waste characterization is mandatory (40 CFR 262.11).

Characteristic Waste: If dissolved in ignitable solvents (Flash point < 60°C), it carries the

D001 waste code.[2]

Generator Responsibility: You must certify that the waste does not contain regulated levels of

heavy metals or other listed organics.

DEA (Drug Enforcement Administration) / Precursor
Watch
While N-Formylphentermine is an intermediate, it is chemically one step away from

Phentermine (Schedule IV).

Diversion Risk: Large quantities of this waste can be attractive for illicit manufacturing.

Best Practice: Destruction certificates (Certificate of Destruction) should be requested from

your waste vendor to prove the "cradle-to-grave" destruction of the pharmacophore.

Emergency Spill Response
In the event of a spill in the laboratory:

Evacuate & Ventilate: Remove ignition sources.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an N95 or

P100 respirator.

Absorb: Use vermiculite or sand. Do not use sawdust (combustible).

Clean: Wash the area with a soap/water solution.[3][4]

Caution: Do not use strong acid cleaners (e.g., HCl) to clean the surface, as this may

generate trace phentermine residues on the benchtop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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